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The following tables summarize critical safety information regarding patient eligibility and drug interactions

for ibogaine administration.

Table 1: Primary Contraindications & Comorbidities [1] [2]

Contraindication /
Comorbidity

Associated Risk

Cardiovascular Disease Major risk factor for life-threatening complications like arrhythmias and

sudden cardiac death [1].

Concomitant Opioid Use Increases risk of life-threatening complications [1].

Pregnancy & Lactation Avoid use; information on safety and efficacy is lacking [1] [2].

Neurological/Psychiatric
Conditions

Conditions like epilepsy, schizophrenia, depression, PTSD, anxiety, or

stress increase risk [1]. Manic episodes and suicidal ideation have
been reported [1] [2].

Table 2: Significant Drug Interaction Risks [1] [3]
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Drug Class / Substance Interaction Risk & Proposed Mechanism

Opioids (e.g., Heroin,
Methadone)

High risk; ibogaine is a weak μ-opioid receptor antagonist.
Concomitant use is dangerous [1] [3].

CNS Depressants &
Stimulants

Potential for adverse interactions; ibogaine has complex, multi-
system pharmacology [2].

Drugs that Prolong QT
Interval

Additive risk of long QT syndrome; ibogaine blocks hERG potassium
channels [2].

CYP2D6
Substrates/Inhibitors

Theoretical interaction; ibogaine is primarily metabolized by the
CYP2D6 enzyme [1].

Experimental Protocol for Cardiac Risk Mitigation

Cardiotoxicity, specifically the induction of long QT syndrome, is a leading cause of ibogaine-related

fatalities [2] [4]. The following protocol, derived from recent clinical research, outlines a methodology for

mitigating this risk.

Reference Protocol: Adapted from a Stanford Medicine study on ibogaine treatment for traumatic brain

injury in veterans [5].

Objective: To administer ibogaine while minimizing the risk of cardiac adverse events, specifically QT

interval prolongation and arrhythmias.

Materials:

Ibogaine HCl
Intravenous Magnesium Sulfate

Cardiac telemetry unit with continuous 12-lead ECG monitoring
Emergency resuscitation equipment and drugs

Methodology:

Pre-Screening:
Conduct a thorough medical history and physical exam.
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Perform a 12-lead ECG to establish a baseline QT interval. Exclude participants with a

baseline QTc > 450 ms.
Screen for drugs of abuse and contraindicated medications.

Magnesium Administration:
Administer intravenous magnesium sulfate concurrently with ibogaine to protect the heart

[5].
Continuous Monitoring:

Maintain continuous cardiac monitoring for at least 24 hours post-ibogaine administration.
Monitor vital signs (heart rate, blood pressure, oxygen saturation) regularly.

Post-Procedure:
Perform follow-up ECGs at 24 hours and as clinically indicated.

Ibogaine Pharmacological Pathways

Ibogaine's mechanism is complex and involves multiple neurotransmitter systems. The diagram below maps

its key molecular interactions.
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Q1: What is the typical ibogaine dosage used in clinical research for substance use disorders? A1:

Dosing varies, but common regimens include a single oral dose ranging from 500 mg to 1000 mg, or a

weight-based dose averaging 17 mg/kg. These are administered under strict medical supervision [1].

Q2: Are there any safer, non-hallucinogenic analogs of ibogaine in development? A2: Yes, the field is

actively developing analogs to improve safety and efficacy. Key candidates include:

18-MC (18-Methoxycoronaridine): Investigated as a safer alternative with antiaddictive effects but

potentially less toxicity and hallucinogenic property [1] [6].
(–)-10-fluoroibogamine: A recently synthesized analog showing exceptional effects on neuronal

growth and serotonin transporters in preclinical studies, warranting further investigation [7].
Tabernanthalog: A novel analog designed to be non-hallucinogenic and non-cardiotoxic [2].

Q3: What are the most common adverse reactions to ibogaine, excluding cardiac risks? A3: Frequent

acute effects include nausea, vomiting, ataxia (loss of coordination), tremors, headaches, and mental

confusion [1] [2]. These are often managed with supportive care in a clinical setting.

Q4: What is the legal status of ibogaine for research purposes? A4: In the United States, ibogaine is a

Schedule I controlled substance, which severely restricts research [1] [5]. However, regulatory landscapes

are evolving. Texas has allocated $50 million for clinical ibogaine trials [2] [5] [4], and Colorado is

considering its integration into regulated psychedelic healing centers [4]. Research is legally conducted in

other countries, such as Canada, Mexico, and New Zealand [2] [5].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://med.stanford.edu/news/all-news/2024/01/ibogaine-ptsd.html
https://www.theguardian.com/society/2023/jan/23/ibogaine-iboga-drug-addiction-psychedelic-gabon
https://phys.org/news/2025-02-total-synthesis-ibogaine-opportunities-psychoactive.html
https://www.smolecule.com/products/b563588#ibogaine-drug-interactions-contraindications
https://www.smolecule.com/products/b563588#ibogaine-drug-interactions-contraindications
https://www.smolecule.com/products/b563588#ibogaine-drug-interactions-contraindications
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s563588?utm_src=pdf-bulk
https://www.smolecule.com/products/s563588?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

